Cas no 59194-20-6 (1-(4-Methyl-2-nitrophenyl)-1H-pyrrole)

1-(4-Methyl-2-nitrophenyl)-1H-pyrrole structure
59194-20-6 structure
Product Name:1-(4-Methyl-2-nitrophenyl)-1H-pyrrole
CAS No:59194-20-6
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD04109604
CID:949811
PubChem ID:2803810
Update Time:2025-09-27

1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methyl-2-nitrophenyl)-1H-pyrrole
    • 1-(4-methyl-2-nitrophenyl)pyrrole
    • MFCD04109604
    • DTXSID40384412
    • J-503357
    • AKOS000285837
    • CCG-243559
    • BBL022289
    • CS-0331679
    • SB62713
    • G66753
    • 7Z-0812
    • 59194-20-6
    • A869250
    • STK895516
    • DFPKHCCZVFEALB-UHFFFAOYSA-N
    • SCHEMBL9044798
    • MDL: MFCD04109604
    • Inchi: 1S/C11H10N2O2/c1-9-4-5-10(11(8-9)13(14)15)12-6-2-3-7-12/h2-8H,1H3
    • InChI Key: DFPKHCCZVFEALB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)C=CC=1N1C=CC=C1)=O

Computed Properties

  • Exact Mass: 202.07400
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Melting Point: 55-58°
  • PSA: 50.75000
  • LogP: 3.21710

1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Security Information

1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Pricemore >>

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